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Compound of Interest

Compound Name: Bis(neopentyl glycolato)diboron

Cat. No.: B139214 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the purification of bis(neopentyl
glycolato)diboron by recrystallization.

Frequently Asked Questions (FAQs)
Q1: What is bis(neopentyl glycolato)diboron?

A1: Bis(neopentyl glycolato)diboron is an organic boron compound with the chemical

formula C10H20B2O4.[1][2][3] It is commonly used as a reagent in organic synthesis,

particularly for the preparation of boronic acid esters for reactions like the Suzuki-Miyaura

cross-coupling.[4][5]

Q2: What are the key physical properties of bis(neopentyl glycolato)diboron?

A2: It is a white to off-white solid or crystalline powder with a melting point in the range of

180.5-184.5 °C.[1][2][3][4][6] Its molecular weight is approximately 225.89 g/mol .[1][2][3][6]

Q3: What solvents are suitable for the recrystallization of bis(neopentyl glycolato)diboron?

A3: Toluene is a commonly cited solvent for the recrystallization of bis(neopentyl
glycolato)diboron.[1][4][5] It is also soluble in ethanol and dimethylformamide, and slightly
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soluble in chloroform and ethyl acetate.[1][2][3][7] The choice of solvent may depend on the

impurities present.

Q4: What are the typical storage and handling conditions for bis(neopentyl
glycolato)diboron?

A4: Bis(neopentyl glycolato)diboron is sensitive to moisture and should be stored in a cool,

dry, and well-ventilated place under an inert atmosphere.[1][7][8] It is recommended to handle it

in a controlled environment to prevent degradation.

Q5: What are the main safety precautions when working with bis(neopentyl
glycolato)diboron?

A5: It is advisable to wear appropriate personal protective equipment (PPE), including gloves,

eye protection, and a dust mask, as the compound can cause skin and eye irritation.[8][9]

Ensure adequate ventilation in the work area.[8]

Data Presentation
Table 1: Physical and Chemical Properties of Bis(neopentyl glycolato)diboron

Property Value

Chemical Formula C10H20B2O4[1][2][3]

Molecular Weight 225.89 g/mol [1][2][3][6]

Appearance
White to off-white solid/crystalline powder[2][3]

[4]

Melting Point 180.5-184.5 °C[1][2][3][4][6]

Boiling Point 214.3 ± 7.0 °C[1][2]

Solubility
Soluble in ethanol, dimethylformamide; Slightly

soluble in chloroform, ethyl acetate[1][2][3][7]

Table 2: Recrystallization Data for Bis(neopentyl glycolato)diboron
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Parameter Value

Recommended Solvent Toluene[1][4]

Reported Yield 54.5% (from Toluene)[4]

Experimental Protocols
Detailed Methodology for Recrystallization from Toluene

This protocol is based on procedures described in the literature for the purification of

bis(neopentyl glycolato)diboron.[4][5]

Dissolution: In a fume hood, add the crude bis(neopentyl glycolato)diboron to a suitable

flask equipped with a reflux condenser and a magnetic stir bar. Add a minimal amount of

toluene to the flask.

Heating: Gently heat the mixture with stirring to the boiling point of toluene (approximately

111 °C). Continue to add small portions of toluene until all the solid has dissolved. Avoid

adding an excess of solvent to ensure a good yield.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a

pre-warmed funnel with filter paper to remove them. This step should be done quickly to

prevent premature crystallization.

Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature.

The rate of cooling can influence crystal size. For smaller, purer crystals, faster cooling may

be employed. For larger crystals, slower cooling is preferred. Once at room temperature, the

flask can be placed in an ice bath or a refrigerator (2-8 °C) to maximize crystal formation.[1]

Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the collected crystals with a small amount of cold toluene to remove any

remaining soluble impurities.

Drying: Dry the purified crystals under vacuum to remove any residual solvent. The final

product should be a white crystalline solid.
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Characterization: Confirm the purity of the recrystallized product by measuring its melting

point and, if necessary, by spectroscopic methods such as NMR.[4][5]

Mandatory Visualization
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Caption: Workflow for the recrystallization of bis(neopentyl glycolato)diboron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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